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Prudent Disposal of N-Isopropyl-N-
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Compound of Interest

Compound Name: N-Isopropyl-N-methylglycine

Cat. No.: B017970

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for N-
Isopropyl-N-methylglycine, a compound for which specific safety and disposal data is not
readily available. In the absence of detailed toxicological and environmental impact studies, a
cautious approach, treating the substance as potentially hazardous, is mandatory.

Summary of Known Chemical and Physical Properties

While a comprehensive Safety Data Sheet (SDS) for N-Isopropyl-N-methylglycine is not
publicly available, some of its properties have been reported. This information is crucial for safe
handling and in determining the appropriate disposal pathway.
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Property Value Source
Molecular Formula CeH13NO:2 PubChem[1]
Molecular Weight 131.17 g/mol PubChem[1]
CAS Number 108957-96-6 PubChem[1]
Physical State Solid ChemBridge[2]
Solubility No data available

Boiling Point No data available

Melting Point No data available

RMLIHPQMHVOHNZ-
InChiKey PubChem[1]
UHFFFAOYSA-N

Immediate Safety and Handling Protocols

Given the limited information on N-lsopropyl-N-methylglycine, it is imperative to handle this
chemical with the assumption that it may be hazardous. Adherence to standard laboratory
safety protocols is the first line of defense against potential exposure and environmental
contamination.

Personal Protective Equipment (PPE)

When handling N-Isopropyl-N-methylglycine, the following PPE should be worn at all times:
o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

e Body Protection: A laboratory coat.

Engineering Controls

Work with N-Isopropyl-N-methylglycine should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhalation.
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Spill Response

In the event of a spill:

Evacuate the immediate area.

o Wear appropriate PPE before attempting to clean up.

o For a solid spill, carefully sweep the material to avoid creating dust and place it in a sealed,
labeled container for disposal.

o For a solution, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed, labeled container for disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

 All materials used for cleanup should be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The disposal of N-Isopropyl-N-methylglycine must be conducted in accordance with all
applicable federal, state, and local regulations. The following procedure is a general guideline
and should be adapted to comply with the specific requirements of your institution and
jurisdiction.

o \Waste Identification and Classification:

o Since the specific hazards are unknown, N-Isopropyl-N-methylglycine waste should be
treated as hazardous chemical waste.

o Do not mix this waste with other chemical waste streams unless compatibility is known
and it is permitted by your institution's waste management plan.

¢ Waste Collection and Storage:

o Collect all waste containing N-Isopropyl-N-methylglycine (including contaminated
materials like gloves, wipes, and absorbent pads) in a dedicated, properly labeled, and
sealed container.
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o The container must be made of a material compatible with the chemical.
o The label should clearly state "Hazardous Waste" and "N-lsopropyl-N-methylglycine".

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with all available information about the chemical, including its name, CAS
number, and any known properties.

o Do not attempt to dispose of N-Isopropyl-N-methylglycine down the drain or in the
regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Isopropyl-N-methylglycine.
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N-Isopropyl-N-methylglycine Disposal Workflow
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'
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'
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End: Proper Disposal by Authorized Personnel

Click to download full resolution via product page

Caption: A workflow for the proper disposal of N-Isopropyl-N-methylglycine.
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By following these conservative procedures, laboratories can ensure the safe and
environmentally responsible disposal of N-lsopropyl-N-methylglycine, thereby protecting
researchers and the wider community. Always consult with your institution's safety
professionals for guidance specific to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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